Cas no 40340-41-8 (5-(Chloromethyl)-3-methylisoxazole)

5-(Chloromethyl)-3-methylisoxazole structure

40340-41-8 structure

Product Name:5-(Chloromethyl)-3-methylisoxazole

CAS No:40340-41-8

MF:C₅H₆ClNO

MW:131.560240268707

MDL:MFCD07687105

CID:334202

PubChem ID:7131496

Update Time:2025-04-19

5-(Chloromethyl)-3-methylisoxazole Chemical and Physical Properties

Names and Identifiers

- 5-(Chloromethyl)-3-methylisoxazole
- 5-(chloromethyl)-3-methyl-1,2-oxazole
- Isoxazole,5-(chloromethyl)-3-methyl-
- DTXSID30427923
- 40340-41-8
- MFCD07687105
- J-516324
- Z119990894
- AB42093
- 3-methyl-5-chloromethylisoxazole
- E87529
- 5-chloromethyl-3-methyl-1,2-oxazole
- AKOS005172459
- CS-0085295
- EN300-15253
- SCHEMBL1578634
- BS-12882
- ZWBJJNWJUXXFNP-UHFFFAOYSA-N
- FT-0679631
- 5-chloromethyl-3-methylisoxazole
- BB 0259378
- ISOXAZOLE, 5-(CHLOROMETHYL)-3-METHYL-
- 5-Chloromethyl-3-methyl-isoxazole
- 5-(Chloromethyl)-3-methyl-isoxazole
- ALBB-009858
- DB-069991
- STK506108
- MDL： MFCD07687105
- Inchi： 1S/C5H6ClNO/c1-4-2-5(3-6)8-7-4/h2H,3H2,1H3
- InChI Key： ZWBJJNWJUXXFNP-UHFFFAOYSA-N
- SMILES： ClCC1=CC(C)=NO1

Computed Properties

Exact Mass: 131.01400
Monoisotopic Mass: 131.0137915g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 78.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.03000
LogP: 1.72180

5-(Chloromethyl)-3-methylisoxazole Security Information

HazardClass：IRRITANT

5-(Chloromethyl)-3-methylisoxazole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(Chloromethyl)-3-methylisoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C597708-25mg	5-(Chloromethyl)-3-methylisoxazole	40340-41-8		25mg	$ 50.00	2022-06-06
TRC	C597708-50mg	5-(Chloromethyl)-3-methylisoxazole	40340-41-8		50mg	$ 95.00	2022-06-06
TRC	C597708-250mg	5-(Chloromethyl)-3-methylisoxazole	40340-41-8		250mg	$ 320.00	2022-06-06
Chemenu	CM122924-1g	5-(chloromethyl)-3-methylisoxazole	40340-41-8	95%	1g	$281	2021-08-05
Chemenu	CM122924-5g	5-(chloromethyl)-3-methylisoxazole	40340-41-8	95%	5g	$963	2021-08-05
abcr	AB249372-250 mg	5-(Chloromethyl)-3-methylisoxazole; 95%	40340-41-8		250mg	€270.60	2023-06-22
abcr	AB249372-1 g	5-(Chloromethyl)-3-methylisoxazole; 95%	40340-41-8		1g	€473.60	2023-06-22
abcr	AB249372-5 g	5-(Chloromethyl)-3-methylisoxazole; 95%	40340-41-8		5g	€1713.50	2023-06-22
Chemenu	CM122924-1g	5-(chloromethyl)-3-methylisoxazole	40340-41-8	95%	1g	$***	2023-05-30
abcr	AB249372-250mg	5-(Chloromethyl)-3-methylisoxazole, 95%; .	40340-41-8	95%	250mg	€270.60	2024-06-09

5-(Chloromethyl)-3-methylisoxazole Suppliers

Amadis Chemical Company Limited

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(CAS:40340-41-8)5-(Chloromethyl)-3-methylisoxazole

Order Number:A873377

Stock Status:in Stock

Quantity:250mg/1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:39

Price ($):180.0/437.0

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

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